Cas no 1355247-06-1 (3-(3-chloro-4-cyanophenyl)benzoic acid)

• Product Name: 3-(3-chloro-4-cyanophenyl)benzoic acid
• CAS No: 1355247-06-1
• MF: C₁₄H₈ClNO₂
• MW: 257.671822547913
• MDL: MFCD21333027
• CID: 2771400
• PubChem ID: 70699629
• Update Time: 2025-04-21

3-(3-chloro-4-cyanophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-cyanophenyl)benzoic acid
• BS-25607
• DTXSID30742744
• MFCD21333027
• 3'-Chloro-4'-cyano[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Chloro-4-cyanophenyl)benzoicacid
• CS-0212099
• 1355247-06-1

• MDL： MFCD21333027
• Inchi： 1S/C14H8ClNO2/c15-13-7-10(4-5-12(13)8-16)9-2-1-3-11(6-9)14(17)18/h1-7H,(H,17,18)
• InChI Key： MUZFISYMSYFCBF-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 257.02400
• Monoisotopic Mass: 257.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09000
• LogP: 3.57688

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles